Cas no 2680861-08-7 (benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate)

• Product Name: benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate
• CAS No: 2680861-08-7
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6367988
• PubChem ID: 165912911
• Update Time: 2025-05-25

benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate
• EN300-7006025
• 2680861-08-7

• Inchi： 1S/C16H23NO3/c1-16(10-6-5-9-14(16)18)12-17-15(19)20-11-13-7-3-2-4-8-13/h2-4,7-8,14,18H,5-6,9-12H2,1H3,(H,17,19)
• InChI Key： XLHMIXUTQGKNGS-UHFFFAOYSA-N
• SMILES： OC1CCCCC1(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate

Benzyl N-[(2-Hydroxy-1-Methylcyclohexyl)Methyl]Carbamate: A Comprehensive Overview

Benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate, also known by its CAS number 2680861-08-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a carbamate moiety attached to a cyclohexane ring substituted with hydroxyl and methyl groups. The benzyl group contributes to the aromaticity of the molecule, while the carbamate functional group introduces hydrogen bonding capabilities, enhancing its potential for interaction with biological systems.

The cyclohexane ring in this compound plays a crucial role in determining its physical and chemical properties. The presence of a hydroxyl group at the 2-position and a methyl group at the 1-position introduces steric and electronic effects that influence the compound's solubility, stability, and reactivity. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of drugs, making this compound a valuable candidate for drug design.

One of the most notable applications of benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors and receptor agonists. The carbamate group is known to form strong bonds with amino groups, making it an attractive moiety for designing drugs targeting proteins with lysine residues or other nucleophilic sites.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of this compound. Traditional approaches involved multi-step syntheses, often requiring protection-deprotection strategies to manage reactive functional groups. However, modern techniques leveraging catalytic asymmetric synthesis and microwave-assisted reactions have significantly streamlined the process. These innovations not only improve yield but also enhance the scalability of production, making this compound more accessible for research and commercial purposes.

The hydroxyl group on the cyclohexane ring adds another layer of complexity to this molecule's behavior. It can participate in hydrogen bonding, influencing both the compound's solubility in polar solvents and its ability to form supramolecular assemblies. This property has been exploited in studies on drug delivery systems, where controlled release mechanisms are designed based on environmental pH or enzymatic cleavage.

In terms of biological activity, benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate has shown promise in preclinical models. For instance, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to modulate cytokine production. Additionally, studies have explored its role as a neuroprotective agent, with findings suggesting that it may offer protection against oxidative stress-induced neuronal damage.

The methyl group substitution on the cyclohexane ring further modulates the compound's properties. It reduces steric hindrance compared to bulkier substituents, allowing for better penetration into biological membranes. This characteristic is particularly advantageous in drug design, where membrane permeability is a critical factor for bioavailability.

From an environmental perspective, understanding the degradation pathways of benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate is essential for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms, revealing that certain soil bacteria can metabolize this compound efficiently under specific conditions. Such insights are valuable for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, benzyl N-[(2-hydroxy-1-methylcyclohexyl)methyl]carbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it suitable for both fundamental research and applied development. As ongoing studies continue to uncover new facets of its behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.